1-acetyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H19N5O4/c1-10(22)21-6-3-11(4-7-21)16(24)18-9-14-19-15(20-25-14)12-2-5-17-13(23)8-12/h2,5,8,11H,3-4,6-7,9H2,1H3,(H,17,23)(H,18,24)
• InChI Key: KMNDLEILCMADNN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

1-acetyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H19N5O4 and its molecular weight is 345.359. The purity is usually 95%.
BenchChem offers high-quality 1-acetyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-acetyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds has primarily focused on their synthesis and potential biological activities. Compounds like "1-acetyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide" are of interest due to their structural complexity and the presence of multiple pharmacophore elements. For example, studies have explored the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols and their novel fused heterobicycles, indicating a broad interest in developing new chemical entities with potential therapeutic applications (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Antiproliferative Activity

One significant area of research application for compounds with similar structural features involves their antiproliferative properties. A study identified a new chemical class of antiproliferative agents, 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, which act as tubulin inhibitors. These compounds demonstrated 120 nM potency in an antiproliferative assay and confirmed the mechanism of action via biochemical assays (Krasavin et al., 2014).

Antibacterial Study

The antibacterial potential of N-substituted derivatives of similar compounds has also been explored. One study synthesized a series of derivatives and screened them against Gram-negative and Gram-positive bacteria, exhibiting moderate to significant activity. This research underscores the potential of such compounds in developing new antibacterial agents (Khalid et al., 2016).